Cas no 91189-18-3 (tert-butyl N-(1-benzhydrylazetidin-3-yl)carbamate)

tert-butyl N-(1-benzhydrylazetidin-3-yl)carbamate Properties

Names and Identifiers

• tert-Butyl (1-benzhydrylazetidin-3-yl)carbamate
• [1-(Diphenylmethyl)-3-azetidinyl]-carbamic acid 1,1-dimethylethyl ester
• t-Butyl 1-Benzhydryl-3-azetidinylcarbamate
• TERT-BUTYL 1-BENZHYDRYLAZETIDIN -3-YLCARBAMATE
• tert-butyl N-(1-benzhydrylazetidin-3-yl)carbamate
• SCHEMBL2793927
• AS-54652
• AMY32692
• A16121
• 1-Benzhydryl-3-(N-Boc-amino)azetidine
• 1-BENZHYDRYL-3-(BOC-AMINO)-AZETIDINE
• tert-butyl [1-(diphenylmethyl)azetidin-3-yl]carbamate
• (1-benzhydrylazetidin-3-yl)-carbamic acid tert-butyl ester
• tert-butyl 1-benzhydryl-3-azetidinylcarbamate
• TERT-BUTYL N-[1-(DIPHENYLMETHYL)AZETIDIN-3-YL]CARBAMATE
• 2-Methyl-2-propanyl [1-(diphenylmethyl)-3-azetidinyl]carbamate
• 91189-18-3
• (1-Benzhydryl-azetidin-3-yl)-carbamic acid tert-butyl ester
• BIVZFVCCXSAZAR-UHFFFAOYSA-N
• 1,1-dimethylethyl [1-(diphenylmethyl)-3-azetidinyl]carbamate
• 3-(Boc-amino)-1-benzhydrylazetidine
• CS-0171904
• SY034544
• AC-4321
• SC3511
• AKOS015915494
• DTXSID30548985
• MFCD06409217
• tert-Butyl(1-benzhydrylazetidin-3-yl)carbamate
• tert-butyl 1-benzhydrylazetidin-3-ylcarbamate
• FT-0657700
• MB03790
• DB-004096
• tert-Butyl1-benzhydryl-3-azetidinylcarbamate
• tert-butyl 1-benzhydrylazetidin -3-ylcarbamate
• +Expand

• MDL： MFCD06409217
• InChIKey： BIVZFVCCXSAZAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H26N2O2/c1-21(2,3)25-20(24)22-18-14-23(15-18)19(16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13,18-19H,14-15H2,1-3H3,(H,22,24)
• SMILES： CC(C)(C)OC(=O)NC1CN(C1)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 338.19900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 338.199428076g/mol
• Heavy Atom Count: 25
• Complexity: 410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• LogP: 4.31370
• PSA: 41.57000
• Boiling Point: 448.8 ℃ at 760 mmHg
• Color/Form: White to Yellow Solid

tert-butyl N-(1-benzhydrylazetidin-3-yl)carbamate Security Information

• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C
• Signal Word：Warning

tert-butyl N-(1-benzhydrylazetidin-3-yl)carbamate Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%